[1-(2,4-Dimethoxyphenyl)ethyl]methylamine hydrobromide

Specification

• CAS No.: 1609409-40-6
• Molecular Formula: C11H18BrNO2
• Molecular Weight: 276.17
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-methylethanamine;hydrobromide
• Standard InChI: InChI=1S/C11H17NO2.BrH/c1-8(12-2)10-6-5-9(13-3)7-11(10)14-4;/h5-8,12H,1-4H3;1H
• Standard InChI Key: RLUIIBJNNOJQQB-UHFFFAOYSA-N
• SMILES: CC(C1=C(C=C(C=C1)OC)OC)NC.Br
• Canonical SMILES: CC(C1=C(C=C(C=C1)OC)OC)NC.Br

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

The compound is a hydrobromide salt with the following structural features:

• Core structure: Phenethylamine derivative.

• Substituents:

  • Methoxy (-OCH₃) groups at positions 2 and 4 of the phenyl ring.

  • Methylamine (-CH₂NHCH₃) group on the ethyl side chain.

• Counterion: Hydrobromic acid (HBr).

Table 1: Molecular Data

Property	Value
Molecular Formula	C₁₁H₁₈BrNO₂
Molecular Weight	276.17 g/mol
IUPAC Name	1-(2,4-Dimethoxyphenyl)-N-methylethanamine hydrobromide
SMILES	CNCC(C1=CC(=C(C=C1)OC)OC)Br
CAS Number	1609409-40-6

Spectral Data

• NMR: The ¹H-NMR spectrum (CD₃OD) exhibits signals at δ 2.26 ppm (3H, s, methylamine), δ 3.81 ppm (6H, s, methoxy groups), and δ 6.70 ppm (3H, aromatic protons).

• Mass Spectrometry: The molecular ion peak (M⁺) appears at m/z 275.05 (calculated for C₁₁H₁₈BrNO₂).

Synthesis and Industrial Preparation

Key Synthetic Routes

The compound is synthesized via reductive amination or hydrogenation of precursor ketones. A representative method involves:

• Houben-Hoesch Reaction: Condensation of 2,4-dimethoxyphenylacetone with methylamine in methanol under acidic conditions.

• Cyanoborohydride Reduction: Sodium cyanoborohydride reduces the intermediate imine to the secondary amine.

• Salt Formation: Reaction with hydrobromic acid yields the hydrobromide salt.

Table 2: Synthesis Parameters

Step	Conditions	Yield
Imine Formation	Methanol, HCl, 25°C, 12h	85–90%
Reduction	NaBH₃CN, pH 4–6, 48h	75–80%
Salt Precipitation	HBr in EtOH, 0°C	90–95%

Industrial-Scale Optimization

• Catalysis: Palladium on carbon (Pd/C) enhances hydrogenation efficiency at 60–100 psi H₂ and 55–65°C.

• Purity Control: Recrystallization from ethanol/water mixtures achieves >98% purity.

Pharmacological and Biomedical Applications

Antiulcer Activity

Structural analogs of this compound, such as N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylaminoacetamide, demonstrate significant antiulcer activity in rodent models. Mechanistic studies suggest inhibition of gastric acid secretion and mucosal protection.

Table 3: Pharmacological Data (Analogues)

Compound	ED₅₀ (mg/kg, intraperitoneal)	Oral Bioavailability
DQ-2511 (Analog)	50	40–50%
Lead Compound (15)	100	<10%

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

• Column: DB-5MS (30 m × 0.25 mm, 0.25 μm).

• Conditions: Oven ramp from 70°C to 300°C at 15°C/min.

• Detection: Characteristic fragments at m/z 182 (M⁺-Br), 167 (C₉H₁₁O₂⁺).

High-Performance Liquid Chromatography (HPLC)

• Column: C18, 5 μm, 150 × 4.6 mm.

• Mobile Phase: Acetonitrile/0.1% TFA (70:30).

• Retention Time: 6.8 ± 0.2 min.